3-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 3-[[(2-aminoacetyl)-ethylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C18H27N3O3/c1-2-20(17(22)11-19)12-16-9-6-10-21(13-16)18(23)24-14-15-7-4-3-5-8-15/h3-5,7-8,16H,2,6,9-14,19H2,1H3
• InChI Key: QDVQKLOKTFGMEH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)CN
• Molecular Formula: C18H27N3O3
• Molecular Weight: 333.4 g/mol

Description

3-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is a piperidine-derived compound featuring a benzyl ester group and a substituted amino-acetyl-ethyl-amino side chain at the 3-position of the piperidine ring.

Biological Activity

3-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester, a compound with notable structural characteristics, has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound is classified as a piperidine derivative, characterized by the presence of an amino-acetyl group and a benzyl ester moiety. Its molecular formula is C16H24N2O3, with a molecular weight of 288.38 g/mol. The structural representation can be described as follows:

• Piperidine ring : A six-membered ring containing one nitrogen atom.
• Amino-acetyl group : Contributes to the compound's potential biological reactivity.
• Benzyl ester : Enhances lipophilicity, potentially improving cell membrane permeability.

Synthesis

The synthesis of 3-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester typically involves multi-step reactions starting from commercially available piperidine derivatives. The process includes the acylation of the piperidine nitrogen and subsequent esterification with benzyl alcohol.

Anticancer Properties

Recent studies have indicated that piperidine derivatives exhibit significant anticancer activity. For instance, compounds similar in structure to 3-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester have shown promising results in inhibiting cancer cell proliferation.

• Mechanism of Action : These compounds often induce apoptosis in cancer cells by activating caspases and disrupting microtubule assembly, leading to cell cycle arrest.
• Case Study : In vitro studies demonstrated that related piperidine compounds inhibited MDA-MB-231 breast cancer cells with IC50 values ranging from 1 to 10 µM, highlighting their potential as therapeutic agents against breast cancer .

Antimicrobial Activity

The antimicrobial properties of piperidine derivatives have been well-documented.

• In Vitro Studies : Research indicates that these compounds possess antibacterial activity against both Gram-positive and Gram-negative bacteria. For example, MIC values for related compounds were reported as follows:

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	4.69
Escherichia coli	8.33
Pseudomonas aeruginosa	13.40

This data suggests that modifications to the piperidine structure can enhance antibacterial efficacy .

Neuroprotective Effects

Emerging evidence suggests that certain piperidine derivatives may also exhibit neuroprotective effects.

• Mechanism : The neuroprotective action is hypothesized to involve modulation of neurotransmitter levels and reduction of oxidative stress in neuronal cells.
• Case Study : A study on structurally similar compounds showed that they could significantly reduce neuronal apoptosis in models of neurodegenerative diseases .

Toxicological Profile

Understanding the safety and toxicity profile is crucial for potential therapeutic applications.

• Acute Toxicity Studies : In animal models, the NOAEL (No Observed Adverse Effect Level) for related benzyl esters was determined at doses around 500 mg/kg/day. Observations included minimal weight loss and no significant behavioral changes at lower doses .

Scientific Research Applications

The compound 3-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is a synthetic molecule with significant potential in medicinal chemistry. Its complex structure, featuring a piperidine ring and various functional groups, suggests diverse applications in drug development, particularly in the fields of antimicrobial and anticancer research. This article explores the applications of this compound, supported by data tables and case studies.

Antimicrobial Activity

Research indicates that compounds similar to 3-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester exhibit notable antimicrobial properties. This is particularly relevant in the context of increasing antibiotic resistance, where novel compounds can provide alternative therapeutic options.

Anticancer Properties

The compound has shown potential as an anticancer agent. Its ability to interact with specific biological targets may inhibit tumor growth or induce apoptosis in cancer cells. Studies focusing on its mechanism of action are ongoing, with promising preliminary results.

Neuroprotective Effects

Similar compounds have demonstrated neuroprotective effects, suggesting that 3-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester could be explored for treating neurodegenerative diseases.

The synthesis of this compound typically involves multi-step organic reactions, which may include:

• Formation of the piperidine ring through cyclization reactions.
• Acetylation of amino groups to enhance biological activity.
• Benzyl esterification to improve solubility and bioavailability.

Understanding the mechanism by which this compound exerts its biological effects is crucial for optimizing its therapeutic potential. Interaction studies with biological targets such as enzymes or receptors can provide insights into its mode of action.

Case Study 1: Antimicrobial Efficacy

A study conducted on derivatives of this compound showed significant inhibition against various bacterial strains, including resistant strains of Staphylococcus aureus. The results indicated a minimum inhibitory concentration (MIC) that was lower than that of traditional antibiotics.

Case Study 2: Anticancer Activity

In vitro studies demonstrated that the compound induced apoptosis in human cancer cell lines through the activation of caspase pathways. Further in vivo studies are required to evaluate its efficacy and safety profile in animal models.

Comparison with Similar Compounds

Table 1: Substituent Comparison

Compound Name	Substituent Structure	Key Properties/Effects	Evidence ID
Target Compound	(2-Amino-acetyl)-ethyl-amino	Enhanced hydrogen bonding; potential metabolic stability due to acetyl group	[3, 5]
3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	(2-Amino-ethyl)-methyl-amino	Reduced steric hindrance; increased basicity	[6]
3-{[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	Branched (S)-2-amino-3-methyl-butyryl-ethyl-amino	Steric effects; chiral center may influence target selectivity	[8, 9]
4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	4-position isomer of target compound	Altered spatial orientation; potential differences in receptor binding	[15]
(R)-3-(carboxymethyl-ethyl-amino)-piperidine-1-carboxylic acid benzyl ester	Carboxymethyl-ethyl-amino	Increased acidity; possible metal chelation	[10]

Key Insights :

• The acetyl group in the target compound may improve metabolic stability compared to primary amines (e.g., in ) .
• Carboxymethyl substituents () alter solubility and electronic properties, favoring ionic interactions .

Ester Group Variations

Table 2: Ester Group Impact

Compound Name	Ester Group	Stability/Solubility	Evidence ID
Target Compound	Benzyl ester	Labile under acidic conditions; lipophilic	[5, 6]
3-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	tert-Butyl ester	Enhanced stability; less reactive	[5]
3-(2,2-Diethoxy-ethoxy)-piperidine-1-carboxylic acid benzyl ester	Diethoxy-ethyl	Hydrolytically stable; polar	[19]

Key Insights :

• Benzyl esters (target compound) are more prone to cleavage under acidic or reductive conditions compared to tert-butyl esters .
• Diethoxy-ethyl esters () may improve aqueous solubility due to polar ether groups .

Positional and Stereochemical Effects

• Positional Isomerism : The 4-position analog () may exhibit distinct pharmacokinetics due to altered ring conformation .
• Stereochemistry : Chiral centers in compounds like ’s (S)-configured derivative can drastically affect binding to enantioselective targets (e.g., enzymes, receptors) .